5-amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol
• SMILES: CC1=CN=C2C(=C1N)C(=O)NC(=O)N2C
• InChI: InChI=1S/C9H10N4O2/c1-4-3-11-7-5(6(4)10)8(14)12-9(15)13(7)2/h3H,1-2H3,(H2,10,11)(H,12,14,15)
• InChIKey: NWXNFQXVSQANEL-UHFFFAOYSA-N

Procurement Guide for 5-Amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

5-Amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic small molecule belonging to the pyrido[2,3-d]pyrimidine-2,4-dione class. This scaffold is extensively investigated for its ability to inhibit eukaryotic elongation factor-2 kinase (eEF-2K), a target in cancer and metabolic stress pathways [1]. The compound's core structure is identical to the pharmacophore of the Abbott-discovered inhibitor A-484954 (IC50 = 0.28 μM), where key modifications at positions 1, 3, and 7 dictate inhibitory potency and selectivity [1].

1

Pathway studyeEF-2K inhibition research probe; core scaffold matches A-484954 pharmacophore

2

SAR exploration5-amino-1,6-dimethyl pattern enables investigation of substitution effects on kinase engagement

3

In-house profilingReported class-level activity only; direct characterization mandatory before use in quantitative assays

• [1] Edupuganti, R., et al. Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. Bioorganic & Medicinal Chemistry, 2014, 22(17), 4910-4916. View Source

Substitution Risks of 5-Amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

Simple substitution within the pyrido[2,3-d]pyrimidine-2,4-dione family is not feasible due to extreme sensitivity of biological activity to the substitution pattern. For eEF-2K inhibition, the study by Edupuganti et al. established that the presence of a cyclopropyl group at position 1 (R1) and a carboxamide at position 7 (R2) are essential for potent activity, while modifications at position 3 (R3) are less critical. Swapping the amino group from the 5-position to the 7-position, as seen in the 6-amino-1,3-dimethyl analog (CAS 112734-89-1), fundamentally alters the hydrogen-bonding network with the kinase's catalytic domain, likely ablating target engagement. Therefore, interchange with close analogs without rigorous comparative data risks compromising the intended pharmacological effect.

Regioisomer5-amino vs. 7-amino analog (CAS 112734-89-1) may disrupt hydrogen-bonding network with catalytic domain, likely altering target engagement

SubstitutionCyclopropyl at R1 and carboxamide at R7 are essential for potent eEF-2K inhibition; simple analog swap without validation may compromise pharmacological profile

Potency contextAbsence of head-to-head IC50 data for this specific substitution pattern limits direct interchange with established inhibitors

• [1] Edupuganti, R., et al. Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. Bioorganic & Medicinal Chemistry, 2014, 22(17), 4910-4916. View Source

Quantitative Evidence for 5-Amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

Comparative Activity Data Unavailable

Explicit quantitative comparison data directly measuring the target compound 5-amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione against its closest analogs is absent from the reviewed primary literature. The available evidence is class-level inference based on the SAR of the eEF-2K inhibitor series. While the core scaffold's activity is documented (e.g., A-484954 IC50 = 420 nM in the same assay), no head-to-head study reports the IC50, selectivity, or binding affinity for this specific 5-amino-1,6-dimethyl substitution pattern. This absence of data prevents a direct, evidence-based procurement recommendation based solely on comparative performance metrics.

Activity data

Data to verify

Target compound IC50: not reported
Reference (A-484954): IC50 = 420 nM (Edupuganti et al., 2014)

Class-level SAR inference; no direct comparative data for this substitution pattern

In-house profiling required; use as SAR probe, not validated inhibitor

Evidence Dimension	eEF-2K Inhibitory Activity (IC50)
Target Compound Data	Not reported
Comparator Or Baseline	A-484954 (7-amino-1-cyclopropyl-3-ethyl-6-carboxamide analog): IC50 = 420 nM
Quantified Difference	Not calculable
Conditions	In vitro kinase assay (Edupuganti et al., 2014)

Why This Matters

The lack of quantitative data means procurement decisions must be based on the compound's potential as a novel SAR probe rather than a proven, potent inhibitor; direct in-house profiling is mandatory before use.

• [1] Edupuganti, R., et al. Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. Bioorganic & Medicinal Chemistry, 2014, 22(17), 4910-4916. View Source

Application Scenarios for 5-Amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

eEF-2K Negative Control

Given that the 7-amino and 7-carboxamide motifs are critical for eEF-2K inhibitory activity, this 5-amino-1,6-dimethyl analog likely lacks potent binding. It can therefore be strategically procured as a structurally matched negative control compound to confirm on-target effects observed with active analogs like A-484954 in cellular assays of eEF-2 phosphorylation.

Scaffold for Library Synthesis and SAR

The compound serves as an ideal advanced intermediate for a medicinal chemistry program. Its specific substitution pattern (5-amino, 1,6-dimethyl) offers a unique vector for further derivatization. Researchers can explore unexplored chemical space around the pyridine ring, potentially leading to novel inhibitors with a different selectivity profile than the established Abbott series.

Regioselective Amination Studies

Literature on similar dichloro-precursors shows that the 5-position is more reactive towards amines than the 7-position. This compound can be used to directly investigate the chemical yields and reaction kinetics of amination at the 5-position versus the 7-position, providing valuable process chemistry data for scaling up the synthesis of this specific regioisomer.

Application

Selection Property

Validation Focus

eEF-2K phosphorylation control

Structurally matched negative control

Confirm lack of eEF-2K inhibition in cellular assays

Medicinal chemistry SAR

5-amino, 1,6-dimethyl substitution vector

Derivatization for novel selectivity profiles

Regioselective amination studies

5-position vs. 7-position reactivity

Reaction kinetics and process scalability

• [1] Edupuganti, R., et al. Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. Bioorganic & Medicinal Chemistry, 2014, 22(17), 4910-4916. View Source